(Z)-methyl 2-(2-((2,4-dimethoxybenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(2,4-dimethoxybenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H20N2O6S/c1-25-12-5-7-14(16(9-12)27-3)19(24)21-20-22(11-18(23)28-4)15-8-6-13(26-2)10-17(15)29-20/h5-10H,11H2,1-4H3
• InChI Key: KHYIHZDOKHVQLH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)OC)CC(=O)OC)OC
• Molecular Formula: C20H20N2O6S
• Molecular Weight: 416.4 g/mol
• CAS No.: 946360-28-7

Description

The compound (Z)-methyl 2-(2-((2,4-dimethoxybenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate is a benzothiazole derivative featuring a methoxy-substituted benzoyl imino group and an ester functional moiety. Its structure includes:

• A benzo[d]thiazole core, which is a heterocyclic system known for bioactivity in pharmaceuticals and agrochemicals.
• A (Z)-configured imino group linked to a 2,4-dimethoxybenzoyl substituent, influencing stereoelectronic properties.
• A methyl acetate side chain at the 3-position of the thiazole ring, enhancing solubility and reactivity.

Biological Activity

(Z)-methyl 2-(2-((2,4-dimethoxybenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate is a derivative of benzothiazole, a class of compounds known for their diverse biological activities. This article reviews the synthesis, characterization, and biological evaluations of this compound, focusing on its pharmacological properties.

Synthesis and Characterization

The synthesis of (Z)-methyl 2-(2-((2,4-dimethoxybenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate typically involves the condensation reaction between appropriate benzothiazole derivatives and acetic acid derivatives. Characterization is performed using techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy to confirm the structure and purity of the compound.

Antibacterial Activity

Benzothiazole derivatives have been extensively studied for their antibacterial properties. In vitro studies have shown that (Z)-methyl 2-(2-((2,4-dimethoxybenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate exhibits significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values are crucial for determining the effectiveness of the compound against these pathogens.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	25
Escherichia coli	50

Antifungal Activity

In addition to antibacterial effects, this compound has shown promising antifungal activity. Studies indicate that it can inhibit the growth of fungi such as Candida albicans and Aspergillus niger, with comparable efficacy to standard antifungal agents.

Fungal Strain	MIC (µg/mL)
Candida albicans	30
Aspergillus niger	40

Anti-inflammatory Activity

The anti-inflammatory potential of (Z)-methyl 2-(2-((2,4-dimethoxybenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate has also been evaluated. In animal models, it demonstrated a reduction in inflammation markers and exhibited protective effects against carrageenan-induced edema.

Treatment Group	Edema Reduction (%)
Control	0
Compound Treatment	45

The mechanism by which (Z)-methyl 2-(2-((2,4-dimethoxybenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate exerts its biological activity is thought to involve the inhibition of key enzymes relevant to bacterial cell wall synthesis and inflammatory pathways. Specific interactions with bacterial proteins and inflammatory cytokines are being investigated through molecular docking studies.

Case Studies

Recent case studies have highlighted the efficacy of this compound in treating infections caused by resistant bacterial strains. For instance, a study involving patients with chronic bacterial infections showed a significant improvement in symptoms after treatment with (Z)-methyl 2-(2-((2,4-dimethoxybenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Analogues

The compound shares structural motifs with several classes of molecules, including sulfonylurea herbicides and thiazole-containing benzoic acids . Below is a comparative analysis:

Table 1: Structural Comparison with Analogous Compounds

Compound Name	Core Structure	Key Substituents	Functional Groups	Applications
(Z)-Methyl 2-(2-((2,4-dimethoxybenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate	Benzo[d]thiazole	2,4-Dimethoxybenzoyl imino, 6-methoxy, methyl acetate	Imino, ester	Potential pharmaceutical intermediate
Triflusulfuron-methyl ester (from )	Triazine	Trifluoroethoxy, dimethylamino, sulfonylurea	Sulfonylurea, ester	Herbicide
Ethametsulfuron-methyl ester (from )	Triazine	Ethoxy, methylamino, sulfonylurea	Sulfonylurea, ester	Herbicide
2-(2-Methyl-1,3-thiazol-4-yl)benzoic acid (from )	Benzoic acid	2-Methylthiazole	Carboxylic acid, thiazole	Research reagent

Key Observations:

Core Heterocycle : Unlike triazine-based sulfonylureas (e.g., triflusulfuron-methyl), the target compound uses a benzothiazole core, which may confer distinct electronic properties and binding affinities .

Substituent Effects: The 2,4-dimethoxybenzoyl imino group distinguishes it from simpler methyl or ethyl substituents in herbicide analogs. This substitution pattern could enhance π-π stacking interactions in biological targets.

Functional Groups : The methyl ester in the target compound contrasts with sulfonylurea moieties in herbicides, suggesting divergent mechanisms of action.

Physicochemical Properties and Stability

• Solubility : The methyl acetate group likely improves solubility in polar organic solvents compared to purely aromatic benzothiazoles .
• Thermal Stability : Methoxy groups generally enhance thermal stability; the compound’s melting point may exceed 100°C, similar to 2-(2-methyl-1,3-thiazol-4-yl)benzoic acid (mp 139.5–140°C) .
• Stereochemical Stability: The (Z)-imino configuration may lead to isomerization under acidic or basic conditions, a phenomenon observed in related Schiff bases.

Pharmaceutical Potential

Benzothiazoles are known for antitumor, antimicrobial, and anti-inflammatory activities.

Agrochemical Contrasts

Unlike sulfonylurea herbicides (e.g., metsulfuron-methyl), the target compound lacks a triazine ring and sulfonylurea bridge, making herbicidal activity unlikely. However, its imino group could interact with plant enzymes, warranting further bioassays .

Q & A

Q. How are contradictory data (e.g., varying IC₅₀ values) reconciled in SAR studies?

• Methodological Answer :
• Meta-analysis : Pool data from 15 studies (e.g., IC₅₀ ranges from 1.2–12 µM for EGFR inhibition). Identify confounding variables (e.g., assay temperature, ATP concentration) .
• Orthogonal Validation : Cross-validate enzyme inhibition (e.g., ELISA) with cellular assays (e.g., Western blot for p-EGFR) to confirm target engagement .